Uridine adenosine tetraphosphate

• Molecular Formula: C19H27N7O21P4
• Molecular Weight: 813.3 g/mol
• InChI: InChI=1S/C19H27N7O21P4/c20-15-10-16(22-5-21-15)26(6-23-10)18-14(31)12(29)8(44-18)4-42-49(35,36)46-51(39,40)47-50(37,38)45-48(33,34)41-3-7-11(28)13(30)17(43-7)25-2-1-9(27)24-19(25)32/h1-2,5-8,11-14,17-18,28-31H,3-4H2,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H2,20,21,22)(H,24,27,32)/t7-,8-,11?,12+,13+,14?,17-,18-/m1/s1
• InChIKey: ADWZBTIGCZHWBW-BRHDGHAOSA-N

Up4A for Purinergic Signaling Research

Uridine adenosine tetraphosphate (Up4A) is an endogenous dinucleotide composed of adenosine and uridine moieties linked by a tetraphosphate chain, representing the first such compound isolated from living organisms that contains both purine and pyrimidine bases [1]. Initially identified as a novel, non-peptide, endothelium-derived vasoconstrictive factor (EDCF) released upon endothelial stimulation, Up4A exerts its effects predominantly through activation of purinergic P2X1 receptors, with additional affinity for P2Y2 and P2Y4 receptors [2]. Subsequent research has expanded its functional profile to include potent activation of P2Y1 receptors in the enteric nervous system, demonstrating its role as a novel neurogenic transmitter [3]. Up4A is now recognized as a key signaling molecule in vascular tone regulation, angiogenesis, smooth muscle cell proliferation and migration, and vascular calcification, with its circulating levels strongly associated with cardiovascular pathophysiology [4].

1

Multi-receptor purinergic probe – activates P2X1, P2Y1, P2Y2, P2Y4, P2Y6 simultaneously; supports biased signaling and dual-base structure studies.

2

Endogenous dinucleotide EDCF – isolated from human endothelium; enables investigation of native vasoactive and platelet chemotaxis responses.

3

Functional selectivity tool – discriminates inflammatory vs. hemostatic platelet P2Y1R pathways; applicable to enteric, renal, and vascular calcification models.

• [1] Jankowski, V., Tölle, M., van der Giet, M., et al. Uridine adenosine tetraphosphate: a novel endothelium-derived vasoconstrictive factor. Nature Medicine, 2005, 11(2), 223-227. View Source
• [2] Jankowski, V., Tölle, M., van der Giet, M., et al. Uridine adenosine tetraphosphate: a novel endothelium-derived vasoconstrictive factor. Nature Medicine, 2005, 11(2), 223-227. View Source
• [3] Durnin, L., Hwang, S.J., Kurahashi, M., et al. Uridine adenosine tetraphosphate is a novel neurogenic P2Y1 receptor activator in the gut. Proceedings of the National Academy of Sciences, 2014, 111(44), 15821-15826. View Source
• [4] Zhou, Z., Matsumoto, T., Jankowski, V., et al. Uridine adenosine tetraphosphate and purinergic signaling in cardiovascular system: An update. Pharmacological Research, 2019, 141, 32-40. View Source

Up4A vs. Generic Nucleotide Agonists

Unlike its mononucleotide constituents (ATP, ADP, UTP) or other dinucleotide analogs (Ap4A, Ap5A), Up4A possesses a unique structural duality—a purine (adenosine) and a pyrimidine (uridine) linked by a specific tetraphosphate chain—that confers a distinct receptor activation and signaling profile [1]. This dual moiety enables Up4A to activate both ligand-gated P2X channels (primarily P2X1) and G-protein-coupled P2Y receptors (P2Y1, P2Y2, P2Y4) simultaneously, a property not shared by any single endogenous mononucleotide [2]. While ATP is a broad P2X/P2Y agonist and UTP targets P2Y2/P2Y4, only Up4A demonstrates the integrated vasoconstrictor and vasodilator responses that are region- and condition-specific, as seen in its potent P2Y1-mediated enteric neurotransmission versus its P1/A2A-mediated coronary vasodilation [3]. Furthermore, comparative mechanistic studies reveal that Up4A mediates its vasoregulatory effects via direct receptor binding, whereas related dinucleotides like Ap4A and Ap5A primarily act through indirect inhibition of adenylate kinase-mediated ADP conversion [4]. This fundamental difference in mechanism of action, combined with its unique receptor polypharmacology and distinct physiological role as an endogenous EDCF, means that substituting Up4A with ATP, UTP, or Ap4A will produce a different pharmacological and physiological outcome, rendering data non-comparable and experimental conclusions invalid.

Up4A ATP / UTP / ADP Receptor activation profiles do not overlap; ATP/UTP/ADP lack simultaneous P2X1, P2Y1, P2Y2, P2Y6 engagement and dual-base biased signaling.

Up4A MRS 2365 Synthetic P2Y1R agonist does not replicate Up4A's biased chemotaxis without aggregation; colonic relaxation potency differs significantly at matched concentrations.

Up4A α,β-meATP P2X1-selective agonist produces only rapid desensitizing vasoconstriction; sustained P2Y2 plateau and biphasic renal response are absent.

• [1] Jankowski, V., Tölle, M., van der Giet, M., et al. Uridine adenosine tetraphosphate: a novel endothelium-derived vasoconstrictive factor. Nature Medicine, 2005, 11(2), 223-227. View Source
• [2] Jankowski, V., Tölle, M., van der Giet, M., et al. Uridine adenosine tetraphosphate: a novel endothelium-derived vasoconstrictive factor. Nature Medicine, 2005, 11(2), 223-227. View Source
• [3] Durnin, L., Hwang, S.J., Kurahashi, M., et al. Uridine adenosine tetraphosphate is a novel neurogenic P2Y1 receptor activator in the gut. Proceedings of the National Academy of Sciences, 2014, 111(44), 15821-15826. View Source
• [4] Yegutkin, G.G., Jankowski, J., Jalkanen, S., et al. Dinucleotide polyphosphates contribute to purinergic signalling via inhibition of adenylate kinase activity. Bioscience Reports, 2008, 28(4), 189-194. View Source

Up4A Performance vs. Comparators

Superior P2Y1R Agonism in Colonic Relaxation

In isolated porcine coronary small arteries (∼250 μm diameter) under precontracted conditions, Up4A exhibited concentration-dependent vasorelaxation. Up4A was significantly more potent than UTP and UDP, though slightly less potent than adenosine, ATP, and ADP. The vasodilation was mediated through A2A receptors, a unique pathway not utilized by the comparator nucleotides [1].

Colonic relaxation

Head-to-head

Up4A (10 µM) inhibits contractility more effectively than ATP, ADP, NAD+, or ADP-ribose; at 1 µM, greater relaxation than MRS 2365 (P < 0.01).

Supports P2Y1R-mediated enteric inhibitory signaling research

Human colonic muscularis; MRS 2500- and apamin-sensitive; P2ry1−/− validation

Evidence Dimension	Vasorelaxant Potency (Concentration-Dependent Response)
Target Compound Data	Up4A produced concentration-dependent vasorelaxation in the range of 10^-9 to 10^-5 M.
Comparator Or Baseline	Adenosine, ATP, ADP (higher potency); UTP, UDP (lower potency).
Quantified Difference	Up4A was slightly less potent than adenosine, ATP, and ADP, but significantly more potent than UTP and UDP in producing vasorelaxation.
Conditions	Isolated porcine coronary small arteries (diameter ~250 μm), precontracted, mounted on a Mulvany wire myograph.

Why This Matters

For researchers studying coronary vasomotor function, Up4A provides a distinct A2A receptor-mediated vasodilator profile that differentiates it from P2 receptor agonists, allowing for selective investigation of P1/A2A pathways in the coronary microvasculature.

• [1] Zhou, Z., Merkus, D., Cheng, C., et al. Uridine adenosine tetraphosphate is a novel vasodilator in the coronary microcirculation which acts through purinergic P1 but not P2 receptors. Pharmacological Research, 2013, 67(1), 10-17. View Source

Biased P2Y1R Agonism: Chemotaxis Without Aggregation

A comparative competitive study investigating the effects of dinucleotide polyphosphates on nucleotide-converting enzymes revealed that Up4A has a distinct mechanism of action compared to its close structural analogs Ap4A and Ap5A. While Ap4A and Ap5A act primarily by inhibiting adenylate kinase-mediated conversion of endogenous ADP, Up4A mediates its vasoregulatory effects via direct binding-mediated mechanisms [1]. This is supported by pIC50 values for adenylate kinase inhibition in human serum: Ap4A (pIC50 = 4.67 ± 0.03), Up4A (pIC50 = 3.70 ± 0.10), Ap5A (pIC50 = 6.31 ± 0.03) [1].

Platelet biased agonism

Head-to-head

Up4A induces P2Y1R-dependent chemotaxis (RhoA/Rac-1, PLC-independent) without triggering aggregation or fibrinogen binding; ADP activates both pathways.

Enables separation of inflammatory platelet functions from hemostatic aggregation

Human platelets; MRS 2500-blocked; in silico docking confirms binding differences

Evidence Dimension	Adenylate Kinase Inhibition (pIC50)
Target Compound Data	Up4A pIC50 = 3.70 ± 0.10 in human serum; pIC50 = 2.94 ± 0.02 in HUVECs.
Comparator Or Baseline	Ap4A pIC50 = 4.67 ± 0.03 (serum); Ap5A pIC50 = 6.31 ± 0.03 (serum).
Quantified Difference	Up4A is approximately 9-fold less potent as an adenylate kinase inhibitor than Ap4A and ~400-fold less potent than Ap5A.
Conditions	Human serum and HUVEC adenylate kinase activity assays using [3H]AMP to [3H]ADP/ATP conversion.

Why This Matters

This mechanistic divergence means Up4A cannot be substituted by Ap4A or Ap5A for studies focused on direct purinergic receptor activation and signaling; using an analog would introduce an indirect, enzyme-mediated component that confounds results.

• [1] Yegutkin, G.G., Jankowski, J., Jalkanen, S., et al. Dinucleotide polyphosphates contribute to purinergic signalling via inhibition of adenylate kinase activity. Bioscience Reports, 2008, 28(4), 189-194. View Source

Biphasic Vasoconstriction via P2X1/P2Y2 in Perfused Kidney

In human and murine colonic muscle preparations, Up4A demonstrated higher potency than ATP, ADP, NAD+, or ADP-ribose in activating P2Y1 receptors to induce relaxation and hyperpolarization. Up4A-mediated responses were completely blocked by the P2Y1R antagonist MRS 2500 and the SK channel inhibitor apamin, and were absent in colons from P2Y1R knockout mice, confirming a specific, receptor-mediated action [1].

Renal vasoconstriction

Class-level

EC50 = −8.3 ± 0.1 log mol (≈5 nM); Vmax 107 ± 8 mmHg; biphasic P2X1 (rapid) + P2Y2 (sustained) response

Distinguishes dual P2X1/P2Y2 vasoconstrictor axis not recapitulated by ATP

Rat perfused kidney; α,β-meATP desensitization and suramin blockade

Evidence Dimension	Relative Potency for P2Y1R-Mediated Relaxation in Colon
Target Compound Data	Up4A was more potent than ATP, ADP, NAD+, or ADP ribose.
Comparator Or Baseline	ATP, ADP, NAD+, ADP-ribose (lower potency).
Quantified Difference	Up4A was qualitatively determined to be more potent; exact EC50 values were not provided in the abstract, but the potency hierarchy was clearly established.
Conditions	Human and murine distal colonic smooth muscle strips; relaxation and hyperpolarization assays.

Why This Matters

For gastrointestinal physiology and pharmacology researchers, Up4A is the most potent and selective endogenous agonist for investigating P2Y1R-mediated inhibitory neurotransmission in the gut, offering a more physiologically relevant tool than synthetic or less potent alternatives.

• [1] Durnin, L., Hwang, S.J., Kurahashi, M., et al. Uridine adenosine tetraphosphate is a novel neurogenic P2Y1 receptor activator in the gut. Proceedings of the National Academy of Sciences, 2014, 111(44), 15821-15826. View Source

Angiogenesis via Pyrimidine-Preferring P2Y Receptors

Plasma concentrations of Up4A were measured in juvenile hypertensive patients and normotensive controls. Mean total plasma Up4A concentration was significantly elevated in hypertensives compared to normotensives. The study demonstrated a strong, quantifiable association between circulating Up4A levels and early hypertension, correlating with both left ventricular mass and intima-media thickness, two key clinical markers of hypertensive end-organ damage [1].

Angiogenesis model

Class-level

Optimal concentration 5 µM: increased tubule length, number, junctions; P2Y6R antagonist MRS 2578 blocked effect; 10 µM had no significant effect.

Models pyrimidine-favored P2YR–VEGFA/ANGPT1 angiogenic axis

Human endothelial–pericyte co-culture; bell-shaped concentration–response

Evidence Dimension	Plasma Concentration (Biomarker Level)
Target Compound Data	Juvenile hypertensives: 33.0 ± 25.4 nmol/L (n=40).
Comparator Or Baseline	Juvenile normotensives: 3.7 ± 0.9 nmol/L (n=38).
Quantified Difference	Approximately 8.9-fold higher mean concentration in hypertensives (P < 0.005).
Conditions	Human plasma samples analyzed via preparative and analytical reverse-phase HPLC.

Why This Matters

The established correlation between elevated Up4A levels and clinical hypertension markers makes it a uniquely valuable biomarker for cardiovascular disease research, distinguishing it from other nucleotides whose plasma levels are not as tightly linked to pathophysiological states.

• [1] Jankowski, V., Meyer, A.A., Schlattmann, P., et al. Increased Uridine Adenosine Tetraphosphate Concentrations in Plasma of Juvenile Hypertensives. Arteriosclerosis, Thrombosis, and Vascular Biology, 2007, 27(8), 1776-1781. View Source

Vascular Calcification via P2Y2/6-Mediated VSMC Transdifferentiation

Up4A was identified as a strong chemoattractant for vascular smooth muscle cells (VSMCs), a process critical in the development of atherosclerotic lesions. The migratory effect was found to be dramatically dependent on osteopontin (OPN) secretion, as it was reduced to 23% of control in the presence of an OPN-blocking antibody [1]. This effect is primarily mediated through the P2Y2 receptor, distinguishing its downstream signaling pathway from other purinergic agonists.

Vascular calcification

Class-level

Up4A increased calcium deposition at 28–31 days vs. control; ↑ Cbfa1, ↓ SM22α; plasma Up4A elevated in CKD patients.

Supports P2Y2/6-driven VSMC osteochondrogenic transdifferentiation research

Rat/mouse aortic rings and VSMCs; calcifying medium; antagonist studies

Evidence Dimension	VSMC Migration (Dependence on Osteopontin)
Target Compound Data	Up4A-induced VSMC migration was reduced to 23% upon OPN blockade.
Comparator Or Baseline	Control (no OPN blockade): 100% migration signal.
Quantified Difference	77% reduction in migration signal when OPN is blocked.
Conditions	Human vascular smooth muscle cells in a modified Boyden chamber assay.

Why This Matters

For researchers studying atherogenesis or vascular remodeling, Up4A provides a specific tool to probe the P2Y2-OPN-ERK1/2 signaling axis in VSMC migration, a pathway that is not identically engaged by other common purinergic agonists like ATP or UTP.

• [1] Wiedon, A., Tölle, M., Bastine, J., et al. Uridine adenosine tetraphosphate (Up4A) is a strong inductor of smooth muscle cell migration via activation of the P2Y2 receptor and cross-communication to the PDGF receptor. Biochemical and Biophysical Research Communications, 2012, 417(3), 1035-1040. View Source

Enhanced Vasoconstriction in Renal Arteries from Hypertensive Rats

In a direct comparison of isolated arteries from DOCA-salt hypertensive rats and control uninephrectomized rats, Up4A-induced contraction was significantly enhanced in renal arteries (RA) from the hypertensive group. This enhancement was not observed in pulmonary arteries, indicating a vascular bed-specific alteration in Up4A signaling during hypertension [1]. The study further linked this enhanced contraction to increased P2Y receptor signaling and activation of the ERK pathway.

Evidence Dimension	Vasoconstriction Response in Isolated Arteries
Target Compound Data	Increased contraction in RA from DOCA-salt rats vs. control.
Comparator Or Baseline	RA from control uninephrectomized rats (baseline contraction).
Quantified Difference	The abstract confirms a statistically significant increase in contraction; specific tension values were not provided in the preview but are detailed in the full text.
Conditions	Isolated renal arteries (RA) and pulmonary arteries (PA) from DOCA-salt hypertensive and control rats, using isometric tension recording.

Why This Matters

This evidence positions Up4A as a critical research tool for understanding the region-specific vascular dysfunction that characterizes hypertension, particularly in the renal circulation. Its differential effect across vascular beds cannot be replicated by standard, non-selective purinergic agonists.

• [1] Matsumoto, T., Tostes, R.C., Webb, R.C. Uridine adenosine tetraphosphate-induced contraction is increased in renal but not pulmonary arteries from DOCA-salt hypertensive rats. American Journal of Physiology-Heart and Circulatory Physiology, 2011, 301(2), H409-H417. View Source

Up4A Research Applications

Enteric Inhibitory Signaling via P2Y1R/SK Channels

Based on the evidence of Up4A's superior potency as an endogenous P2Y1 receptor activator in colonic tissue, its use is critical for accurately modeling and studying enteric inhibitory neurotransmission. Researchers investigating the purinergic component of GI motility, or developing therapies for disorders like slow-transit constipation, should prioritize Up4A to mimic physiological signaling pathways that are not adequately replicated by ATP, NAD+, or ADP-ribose [1].

Biased P2Y1R Signaling: Platelet Chemotaxis vs. Aggregation

The quantitative data showing enhanced Up4A-mediated contraction specifically in renal arteries from hypertensive rats, but not in pulmonary arteries, makes Up4A an indispensable tool for dissecting vascular bed-specific signaling alterations in cardiovascular disease. It allows for a more nuanced investigation than broad-spectrum agonists like ATP, which would not reveal this heterogeneity [2].

Renal Hemodynamics: Dual P2X1/P2Y2 Vasoconstriction

Given the strong and specific chemoattractant effect of Up4A on VSMCs, which is dramatically dependent on OPN and mediated by P2Y2 and transactivated PDGF receptors, Up4A is the reagent of choice for studies focused on the purinergic mechanisms driving atherogenesis, restenosis, and vascular remodeling. Its unique signaling cascade (P2Y2-OPN-ERK1/2) cannot be fully recapitulated by UTP, the standard P2Y2 agonist [3].

Vascular Calcification and VSMC Phenotypic Switching in CKD

The established, 8.9-fold elevation of plasma Up4A in juvenile hypertension and its correlation with clinical markers of end-organ damage (left ventricular mass, intima-media thickness) justifies its procurement for use as a key biomarker in clinical research studies. Measuring Up4A levels can provide unique, disease-relevant information not available from assays for other nucleotides like ATP or ADP [4].

Application

Selection Property

Validation Focus

Enteric inhibitory neurotransmission

P2Y1R-mediated relaxation response

MRS 2500 sensitivity, apamin block, P2ry1−/− genetic validation

Platelet chemotaxis vs. aggregation

Biased P2Y1R signaling (RhoA/Rac-1 vs. PLC)

Aggregation/fibrinogen binding absence, MRS 2500 blockade

Renal hemodynamics research

Biphasic P2X1/P2Y2 vasoconstrictor profile

α,β-meATP desensitization, suramin vs. MRS 2179 discrimination

Vascular calcification in CKD models

P2Y2/6-mediated VSMC transdifferentiation

Calcium deposition, Cbfa1/SM22α expression, CKD plasma context

• [1] Durnin, L., Hwang, S.J., Kurahashi, M., et al. Uridine adenosine tetraphosphate is a novel neurogenic P2Y1 receptor activator in the gut. Proceedings of the National Academy of Sciences, 2014, 111(44), 15821-15826. View Source
• [2] Matsumoto, T., Tostes, R.C., Webb, R.C. Uridine adenosine tetraphosphate-induced contraction is increased in renal but not pulmonary arteries from DOCA-salt hypertensive rats. American Journal of Physiology-Heart and Circulatory Physiology, 2011, 301(2), H409-H417. View Source
• [3] Wiedon, A., Tölle, M., Bastine, J., et al. Uridine adenosine tetraphosphate (Up4A) is a strong inductor of smooth muscle cell migration via activation of the P2Y2 receptor and cross-communication to the PDGF receptor. Biochemical and Biophysical Research Communications, 2012, 417(3), 1035-1040. View Source
• [4] Jankowski, V., Meyer, A.A., Schlattmann, P., et al. Increased Uridine Adenosine Tetraphosphate Concentrations in Plasma of Juvenile Hypertensives. Arteriosclerosis, Thrombosis, and Vascular Biology, 2007, 27(8), 1776-1781. View Source